Cas no 898349-51-4 (2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898349-51-4
• MF: C₂₂H₂₃N₅O₃S
• MW: 437.514723062515
• CID: 5481653
• Update Time: 2025-07-16

2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• [4-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-phenylmethyl]piperazin-1-yl]-(furan-2-yl)methanone
• 2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C22H23N5O3S/c1-2-17-23-22-27(24-17)21(29)19(31-22)18(15-7-4-3-5-8-15)25-10-12-26(13-11-25)20(28)16-9-6-14-30-16/h3-9,14,18,29H,2,10-13H2,1H3
• InChI Key： PNFLBMAXNZSWIY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2SC3=NC(CC)=NN3C=2O)C2=CC=CC=C2)CC1)(C1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

Recent Advances in the Study of 2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898349-51-4)

The compound 2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898349-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a triazolothiazole core and a furan-2-carbonyl piperazine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of 898349-51-4, making it more accessible for further pharmacological evaluation. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use as a drug candidate.

In vitro and in vivo studies have demonstrated that 898349-51-4 exhibits promising activity against a range of biological targets. Specifically, it has shown potent inhibitory effects on certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Another study, conducted by a team at the University of Cambridge, revealed that the compound interacts with the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer. These findings position 898349-51-4 as a potential candidate for oncology drug development.

Further investigations into the structure-activity relationship (SAR) of 898349-51-4 have identified key functional groups that contribute to its bioactivity. For instance, the furan-2-carbonyl piperazine moiety appears to play a crucial role in binding to target proteins, while the triazolothiazole core enhances the compound's metabolic stability. These insights are invaluable for the design of derivatives with improved efficacy and reduced off-target effects.

Despite these promising results, challenges remain in the development of 898349-51-4 as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the recent studies on 2-ethyl-5-{4-(furan-2-carbonyl)piperazin-1-yl(phenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898349-51-4) highlight its potential as a versatile scaffold for drug discovery. Its unique chemical structure and promising pharmacological profile make it a compelling subject for future research. Continued exploration of its mechanisms of action and optimization of its properties will be essential for realizing its therapeutic potential.